![molecular formula C19H23NO3S B2847062 N-(3-hydroxy-3-phenylpropyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide CAS No. 1421481-66-4](/img/structure/B2847062.png)
N-(3-hydroxy-3-phenylpropyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
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Description
N-(3-hydroxy-3-phenylpropyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide is a useful research compound. Its molecular formula is C19H23NO3S and its molecular weight is 345.46. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial and Anticancer Applications
Antimicrobial Agents
Sulfonamide derivatives, including tetrahydronaphthalene-sulfonamide compounds, have been explored for their potent antimicrobial properties. A study highlighted the synthesis of new tetrahydronaphthalene-sulfonamide derivatives showing significant inhibitory activities against various pathogenic strains, including Gram-positive and Gram-negative bacteria, as well as Candida Albicans. These compounds were modified from biologically inactive to highly active products, demonstrating their potential in developing new antimicrobial agents (Mohamed et al., 2021).
Anticancer Evaluation
The synthesis and evaluation of 1,4‐naphthoquinone derivatives containing a phenylaminosulfanyl moiety revealed potent cytotoxic activities against human cancer cell lines, including A549, HeLa, and MCF‐7. The study found that some compounds exhibited remarkable cytotoxic activity, indicating the potential of sulfonamide derivatives in cancer therapy (Ravichandiran et al., 2019).
Material Science Applications
Fuel Cell Membranes
Sulfonated naphthalene dianhydride-based polyimide copolymers have been studied for their potential in fuel cell applications. These materials showed promising properties, such as water sorption, proton conductivity, and stability, essential for proton-exchange-membrane fuel cells, highlighting the utility of sulfonamide derivatives in advanced material applications (Einsla et al., 2005).
Organic Synthesis
Herbicidal Activity
The synthesis of optically active N-(2-Pyridyloxiran-2-ylmethyl) benzenesulfonamide derivatives revealed their potential as herbicidally active compounds. The study found that the (S)-isomers exhibited active forms, demonstrating the significance of sulfonamide derivatives in developing agricultural chemicals (Hosokawa et al., 2001).
Properties
IUPAC Name |
N-(3-hydroxy-3-phenylpropyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23NO3S/c21-19(16-7-2-1-3-8-16)12-13-20-24(22,23)18-11-10-15-6-4-5-9-17(15)14-18/h1-3,7-8,10-11,14,19-21H,4-6,9,12-13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HPLIPSILPMEMGK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=C(C1)C=CC(=C2)S(=O)(=O)NCCC(C3=CC=CC=C3)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.